Cas no 1361654-89-8 (3-Fluoro-5-(2,3,6-trichlorophenyl)pyridine-2-acetonitrile)

• Product Name: 3-Fluoro-5-(2,3,6-trichlorophenyl)pyridine-2-acetonitrile
• CAS No: 1361654-89-8
• MF: C₁₃H₆Cl₃FN₂
• MW: 315.55754327774
• CID: 4966283
• Update Time: 2025-10-28

3-Fluoro-5-(2,3,6-trichlorophenyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-(2,3,6-trichlorophenyl)pyridine-2-acetonitrile

• Inchi： 1S/C13H6Cl3FN2/c14-8-1-2-9(15)13(16)12(8)7-5-10(17)11(3-4-18)19-6-7/h1-2,5-6H,3H2
• InChI Key： AQGVXGCZZFTIRJ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1=CN=C(CC#N)C(=C1)F)Cl)Cl

Computed Properties

• Exact Mass: 313.958059 g/mol
• Monoisotopic Mass: 313.958059 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 315.6
• XLogP3: 4.2
• Topological Polar Surface Area: 36.7

Additional information on 3-Fluoro-5-(2,3,6-trichlorophenyl)pyridine-2-acetonitrile

3-Fluoro-5-(2,3,6-Trichlorophenyl)Pyridine-2-Acetonitrile: A Comprehensive Overview

3-Fluoro-5-(2,3,6-Trichlorophenyl)Pyridine-2-Acetonitrile is a highly specialized organic compound with the CAS number 1361654-89-8. This compound belongs to the class of pyridine derivatives and features a unique combination of functional groups that confer it with distinctive chemical and biological properties. The molecule consists of a pyridine ring substituted with a fluorine atom at position 3, a 2,3,6-trichlorophenyl group at position 5, and an acetonitrile group at position 2. These substituents not only influence the electronic properties of the molecule but also play a crucial role in its potential applications in various fields such as pharmacology, agrochemistry, and materials science.

The synthesis of 3-Fluoro-5-(2,3,6-Trichlorophenyl)Pyridine-2-Acetonitrile involves a series of multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis process by employing novel catalysts and green chemistry principles. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality. This has made the compound more accessible for further research and development.

One of the most promising applications of this compound lies in its potential as a lead molecule in drug discovery. The pyridine ring is a well-known scaffold in medicinal chemistry due to its ability to interact with various biological targets such as enzymes and receptors. The presence of fluorine and chlorine atoms further enhances the compound's pharmacokinetic properties, including bioavailability and metabolic stability. Recent studies have explored its activity against several disease targets, including cancer and infectious diseases. For example, research published in 2023 demonstrated that 3-Fluoro-5-(2,3,6-Trichlorophenyl)Pyridine-2-Acetonitrile exhibits potent inhibitory effects on kinases involved in oncogenic signaling pathways.

In addition to its pharmacological applications, this compound has also shown potential in agrochemistry. The acetonitrile group imparts insecticidal activity, making it a candidate for developing new generations of pesticides. Field trials conducted in controlled environments have indicated that the compound demonstrates high efficacy against agricultural pests without significant toxicity to non-target organisms. This makes it an attractive alternative to conventional pesticides that often pose environmental risks.

The electronic properties of 3-Fluoro-5-(2,3,6-Trichlorophenyl)Pyridine-2-Acetonitrile also make it suitable for applications in materials science. Its ability to act as an electron-deficient aromatic system makes it a potential candidate for use in organic electronics. Researchers have explored its application as an acceptor material in organic photovoltaic devices (OPVs), where it can facilitate efficient charge transfer processes. Preliminary results suggest that incorporating this compound into OPV architectures could enhance device performance by improving power conversion efficiency.

From an environmental perspective, understanding the fate and behavior of 1361654-89-8 in natural systems is crucial for assessing its safety profile. Recent studies have focused on determining its biodegradation pathways under aerobic and anaerobic conditions. Results indicate that the compound undergoes slow degradation due to the stability imparted by its halogenated substituents. However, under specific microbial consortia or enzymatic conditions, accelerated degradation has been observed. These findings highlight the importance of proper waste management practices when handling this compound.

In conclusion, 3-Fluoro-5-(2,3,6-Trichlorophenyl)Pyridine-2-Acetonitrile (CAS No: 1361654-89-8) is a versatile compound with diverse applications across multiple disciplines. Its unique structure endows it with properties that make it valuable for drug discovery, agrochemical development, and materials science. Ongoing research continues to uncover new insights into its potential uses while addressing concerns related to safety and environmental impact.